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Compound of Interest

Compound Name: 4'-Chloroacetanilide

Cat. No.: B195516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Chloroacetanilide, an organochlorine compound, serves as a significant intermediate in the

synthesis of various organic molecules, including pharmaceuticals and herbicides. This

technical guide provides an in-depth overview of its chemical properties, synthesis, analytical

methods, and biological activities, presenting key data and methodologies in a structured

format for scientific and research applications.

Chemical Structure and IUPAC Name
The chemical structure of 4'-Chloroacetanilide is characterized by a para-chlorinated phenyl

ring attached to the nitrogen of an acetamide group.

IUPAC Name: N-(4-chlorophenyl)acetamide[1]

Caption: Chemical structure of 4'-Chloroacetanilide.

Physicochemical Properties
A summary of the key physicochemical properties of 4'-Chloroacetanilide is presented in the

table below.
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Property Value Reference

CAS Number 539-03-7 [1]

Molecular Formula C8H8ClNO [1]

Molecular Weight 169.61 g/mol

Appearance
White to grey-beige crystalline

powder
[1]

Melting Point 177°C to 181°C [1]

Boiling Point 333°C

Solubility

Practically insoluble in water;

soluble in alcohol, ether, and

carbon disulfide; slightly

soluble in CCl4 and benzene.

InChI Key
GGUOCFNAWIODMF-

UHFFFAOYSA-N
[1]

SMILES CC(=O)NC1=CC=C(Cl)C=C1 [1]

Experimental Protocols
Synthesis of 4'-Chloroacetanilide from Acetanilide
This protocol details the synthesis of 4'-chloroacetanilide via electrophilic substitution on

acetanilide.

Materials:

Acetanilide

Glacial acetic acid

Ethyl alcohol

10% solution of bleaching powder (calcium hypochlorite)
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Water

Procedure:

Dissolve 5 g of acetanilide in a mixture of 10 g of glacial acetic acid and 10 g of ethyl alcohol

with gentle warming.

Dilute the solution with 100 ml of water and heat to 50°C.

Slowly add 100 ml of a cold, 10% solution of bleaching powder to the heated solution with

continuous stirring.

Collect the resulting precipitate of 4'-chloroacetanilide by filtration.

Wash the collected product with water.

Recrystallize the crude product from alcohol or dilute acetic acid to obtain colorless needles

of pure 4'-chloroacetanilide.[1]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
This section outlines a general HPLC method for the analysis of 4'-chloroacetanilide, often as

an impurity in acetaminophen.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC)

UV Detector

C18 or mixed-mode reversed-phase/cation exchange column (e.g., Hypersil Duet C18/SCX)

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)
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Water (HPLC grade)

Phosphoric acid or Formic acid

Phosphate buffer

Mobile Phase Preparation (Example): A mixture of phosphate buffer (pH = 4.88) and methanol

is commonly used.[2][3] For Mass Spectrometry (MS) compatibility, phosphoric acid can be

replaced with formic acid.[4]

Chromatographic Conditions (Example):

Column: Hypersil Duet C18/SCX

Mobile Phase: Gradient elution with a mixture of phosphate buffer (pH = 4.88) and methanol.

Detection: UV at 245 nm.

Analysis Time: Approximately 14.5 minutes.[2][3]

Sample Preparation: Stock solutions of 4'-chloroacetanilide (e.g., 50 µg/mL) can be prepared

by dissolving the compound in HPLC grade methanol. Working solutions are then prepared by

diluting the stock solution to the desired concentration (e.g., 5 µg/mL) with methanol.[3]

Biological Activity and Signaling Pathways
4'-Chloroacetanilide exhibits biological activity as an herbicide and has been noted for its

potential to inhibit bacterial growth.[5] As an herbicide, its mechanism of action is believed to

involve the disruption of normal plant enzyme functions.[5] Its antibacterial properties may stem

from the inhibition of protein synthesis.

While a specific signaling pathway for 4'-chloroacetanilide in mammalian systems is not

extensively documented, a postulated mode of action for related chloroacetanilide herbicides,

butachlor and alachlor, leading to enterochromaffin-like (ECL) cell tumors in rats has been

described. This pathway provides a logical framework for potential toxicological effects.
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Initiating Events

Key Cellular and Physiological Changes

Tumorigenesis

Butachlor/Alachlor Exposure

Reduction of Parietal Cells

leads to

Decreased Mucosal Thickness and Atrophy

causes

Inhibition of Acid Secretion

results in

Increased Gastric Acid pH

leads to

Hyperplasia of Antral Cells

induces

Marked Hypergastrinemia

results in

Stimulation of Enterochromaffin Cell Proliferation

stimulates

ECL Cell Hyperplasia

leads to

ECL Cell Tumor Formation

results in
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Caption: Postulated mode of action for chloroacetanilide herbicide-induced ECL cell tumors in

rats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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